3-Fluoro-4-(3-formylphenyl)benzoic acid, 95%

• IUPAC Name: 3-fluoro-4-(3-formylphenyl)benzoic acid
• InChI: InChI=1S/C14H9FO3/c15-13-7-11(14(17)18)4-5-12(13)10-3-1-2-9(6-10)8-16/h1-8H,(H,17,18)
• InChI Key: AIGOEDLTRUNIOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=C(C=C(C=C2)C(=O)O)F)C=O
• Molecular Formula: C14H9FO3
• DSSTOX Substance ID: DTXSID30688875
• Molecular Weight: 244.22 g/mol
• CAS RN: 1261921-36-1

Description

3-Fluoro-4-(3-formylphenyl)benzoic acid, 95% (3-F4-3FPB) is a fluorinated benzoic acid derivative with a wide range of applications in research, chemical synthesis, and medicinal chemistry. It has been extensively studied for its unique properties, such as its strong electron-withdrawing ability and its ability to form hydrogen bonds. In addition, it is a versatile intermediate for the synthesis of a variety of organic compounds.

Scientific Research Applications

3-Fluoro-4-(3-formylphenyl)benzoic acid, 95% has been used as a versatile intermediate for the synthesis of a variety of organic compounds. It has been used as a building block for the synthesis of biologically active compounds, such as inhibitors of protein tyrosine phosphatases, inhibitors of cyclooxygenase-2, and inhibitors of matrix metalloproteinases. In addition, it has been used in the synthesis of fluorescent probes for imaging and detection of intracellular targets.

Mechanism of Action

3-Fluoro-4-(3-formylphenyl)benzoic acid, 95% acts as an electron-withdrawing group, which increases the acidity of the molecule and reduces its basicity. This makes it an ideal starting material for the synthesis of organic compounds with desired biological activity. In addition, its strong hydrogen-bonding ability enables it to form complexes with other molecules, which can be used to control the reactivity of the molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Fluoro-4-(3-formylphenyl)benzoic acid, 95% have not been extensively studied. However, it has been shown to inhibit the activity of protein tyrosine phosphatases, cyclooxygenase-2, and matrix metalloproteinases. In addition, it has been used as a fluorescent probe for imaging and detection of intracellular targets.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Fluoro-4-(3-formylphenyl)benzoic acid, 95% in laboratory experiments is its versatility. It can be used as a building block for the synthesis of a variety of organic compounds. In addition, its strong electron-withdrawing ability and its ability to form hydrogen bonds make it an ideal starting material for the synthesis of compounds with desired biological activity. However, the recrystallization process used to purify the product can be time-consuming and labor-intensive.

Future Directions

There are numerous potential future research directions for 3-Fluoro-4-(3-formylphenyl)benzoic acid, 95%. These include further investigation of its biochemical and physiological effects, development of new synthesis methods, and exploration of its potential applications in drug discovery. In addition, further research into its ability to form complexes with other molecules could provide insights into its potential use as a drug delivery vehicle. Finally, its potential use as a fluorescent probe for imaging and detection of intracellular targets should be further explored.

Synthesis Methods

3-Fluoro-4-(3-formylphenyl)benzoic acid, 95% can be synthesized by a two-step process. First, 3-fluoro-4-hydroxybenzoic acid is reacted with 3-formylphenylboronic acid in the presence of a palladium catalyst to form 3-fluoro-4-(3-formylphenyl)benzoic acid. The second step involves the purification of the product by recrystallization from methanol. The overall yield of this reaction is typically greater than 95%.